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Introduction
Lonaprisan (also known as ZK 230211 or BAY 86-5044) is a potent, selective, non-steroidal

progesterone receptor (PR) antagonist that has been investigated for various therapeutic

applications, including endometriosis and breast cancer.[1][2] As with any steroid receptor

modulator, understanding its cross-reactivity with other steroid hormone receptors is crucial for

a comprehensive assessment of its biological activity, potential off-target effects, and overall

therapeutic index. This guide provides a comparative analysis of Lonaprisan's binding affinity

and functional activity across the primary steroid receptor panel, supported by experimental

data and detailed methodologies.

Comparative Analysis of Receptor Binding Affinity
Lonaprisan demonstrates very high affinity for the progesterone receptor isoforms A and B

(PR-A and PR-B). While its cross-reactivity with the androgen receptor (AR) and glucocorticoid

receptor (GR) has been noted, specific quantitative binding affinity data for these and other

steroid receptors such as the mineralocorticoid receptor (MR) and estrogen receptor (ER) are

not readily available in publicly accessible literature. The available data is summarized below.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1675054?utm_src=pdf-interest
https://www.benchchem.com/product/b1675054?utm_src=pdf-body
https://go.drugbank.com/drugs/DB16221
https://pubmed.ncbi.nlm.nih.gov/23788750/
https://www.benchchem.com/product/b1675054?utm_src=pdf-body
https://www.benchchem.com/product/b1675054?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receptor Ligand IC50 (nM)

Relative
Binding
Affinity (RBA)
(%)

Reference
Compound

Progesterone

Receptor-A (PR-

A)

Lonaprisan 0.0036 High Progesterone

Progesterone

Receptor-B (PR-

B)

Lonaprisan 0.0025 High Progesterone

Androgen

Receptor (AR)
Lonaprisan

Data Not

Available

Reported

Antiandrogenic

Effect[3]

Dihydrotestoster

one

Glucocorticoid

Receptor (GR)
Lonaprisan

Data Not

Available

Reported

Antiglucocorticoi

d Effect[3]

Dexamethasone

Mineralocorticoid

Receptor (MR)
Lonaprisan

Data Not

Available
Not Reported Aldosterone

Estrogen

Receptor (ER)
Lonaprisan

Data Not

Available
Not Reported Estradiol

Data derived from MedChemExpress product information.[3]

Signaling Pathways and Experimental Workflows
To elucidate the cross-reactivity profile of a compound like Lonaprisan, a series of in vitro

assays are typically employed. The following diagrams illustrate the general signaling pathway

of a nuclear steroid receptor and a standard experimental workflow for assessing receptor

binding and functional activity.
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Caption: General signaling pathway of a nuclear steroid receptor.
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Experimental Workflow for Steroid Receptor Cross-Reactivity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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